Cas no 500535-62-6 (Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]-)

Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]- structure

500535-62-6 structure

Product Name:Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]-

CAS No:500535-62-6

Molecular Formula:C₁₃H₈NO₃F₃

Molecular Weight:283.203

MDL:MFCD29066497

CID:4005703

PubChem ID:245943

Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]- Properties

Names and Identifiers

- Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]-
- MFCD29066497
- NCIOpen2_002865
- 1-nitro-2-[3-(trifluoromethyl)phenoxy]benzene
- NSC-58417
- NSC58417
- 500535-62-6
- SCHEMBL1340465
- 2-[3-(Trifluoromethyl)phenoxy]nitrobenzene
- 2-[3-(trifluoromethyl)phenoxy]-1-nitrobenzene
- MDL： MFCD29066497
- InChIKey： CXEQIZCCTIZZPE-UHFFFAOYSA-N
- Inchi： InChI=1S/C13H8F3NO3/c14-13(15,16)9-4-3-5-10(8-9)20-12-7-2-1-6-11(12)17(18)19/h1-8H

Computed Properties

Exact Mass: 283.04562760Da
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 2
Monoisotopic Mass: 283.04562760Da
Heavy Atom Count: 20
Complexity: 343
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Topological Polar Surface Area: 55.1Å²

Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
abcr	AB276475-1 g	2-[3-(Trifluoromethyl)phenoxy]nitrobenzene; .	500535-62-6		1g	€490.00	2023-04-26

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

500535-62-6 (Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]-) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:500535-62-6)Benzene, 1-nitro-2-[3-(trifluoromethyl)phenoxy]-

Purity:99%/99%

Quantity:1g/5g

Price($):290.0/646.0